Cas no 59869-79-3 (4,4'-(1,2-ethanediylidene)-bis(2,6-dimethyl-2,5-cyclohexadien-1-one))

• Product name: 4,4'-(1,2-ethanediylidene)-bis(2,6-dimethyl-2,5-cyclohexadien-1-one)
• CAS No: 59869-79-3
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 950789
• PubChem ID: 11149791

4,4'-(1,2-ethanediylidene)-bis(2,6-dimethyl-2,5-cyclohexadien-1-one) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,2-ethanediylidene)-bis(2,6-dimethyl-2,5-cyclohexadien-1-one)
• 4-[2-(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,6-dimethylcyclohexa-2,5-dien-1-one
• 1,2-Bis-(4-oxo-3,5-dimethyl-cyclohexa-2,5-dien-1-yliden)-ethan
• 2,6,2',6'-Tetramethyl-4,4'-aethandiyliden-bis-cyclohexa-2,5-dienon
• 2,6,2',6'-tetramethyl-4,4'-ethanediylidene-bis-cyclohexa-2,5-dienone
• 3,3',5,5'-Tetramethyl-4,4'-stilbenchinon
• 3,3',5,5'-tetramethylstilbene-4,4'-quinone
• 3.5.3'.5'-Tetramethyl-stilbenchinon-(4.4')
• DB-315933
• DTXSID00457010
• 59869-79-3
• SCHEMBL361072

• Inchi： InChI=1S/C18H18O2/c1-11-7-15(8-12(2)17(11)19)5-6-16-9-13(3)18(20)14(4)10-16/h5-10H,1-4H3
• InChI Key： CYYGEUNWFAWPBM-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C2C=C(C(=O)C(=C2)C)C)C=C(C1=O)C

Computed Properties

• Exact Mass: 266.13100
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.78980